Cas no 1806902-92-0 (Methyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate)

Methyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate
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- Inchi: 1S/C8H7F2N3O4/c1-17-8(14)5-6(13(15)16)3(11)2-4(12-5)7(9)10/h2,7H,1H3,(H2,11,12)
- InChI Key: QXRJMYNKHSMTTB-UHFFFAOYSA-N
- SMILES: FC(C1=CC(=C(C(C(=O)OC)=N1)[N+](=O)[O-])N)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 310
- XLogP3: 1.4
- Topological Polar Surface Area: 111
Methyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029066416-250mg |
Methyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate |
1806902-92-0 | 97% | 250mg |
$969.60 | 2022-03-31 | |
Alichem | A029066416-500mg |
Methyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate |
1806902-92-0 | 97% | 500mg |
$1,678.90 | 2022-03-31 | |
Alichem | A029066416-1g |
Methyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate |
1806902-92-0 | 97% | 1g |
$2,890.60 | 2022-03-31 |
Methyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate Related Literature
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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Jacques Goulpeau,Barbara Lonetti,Daniel Trouchet,Armand Ajdari,Patrick Tabeling Lab Chip, 2007,7, 1154-1161
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Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
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4. Book reviews
Additional information on Methyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate
Recent Advances in the Study of Methyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate (CAS: 1806902-92-0)
Methyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate (CAS: 1806902-92-0) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and nitro functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of intense research interest.
The synthesis of Methyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel multi-step synthetic route that utilizes commercially available starting materials, achieving a high overall yield of 78%. The key steps involve the introduction of the difluoromethyl group via a radical reaction, followed by nitration and esterification. This improved synthetic method has facilitated further biological evaluation of the compound.
In terms of biological activity, Methyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate has demonstrated notable inhibitory effects on several enzymatic targets. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound acts as a potent inhibitor of protein kinase C (PKC), with an IC50 value of 0.45 μM. This finding suggests potential applications in cancer therapy, as PKC is often overexpressed in various malignancies. Additionally, the compound's unique structural features contribute to its selectivity and binding affinity, making it a valuable scaffold for further drug development.
Beyond its therapeutic potential, Methyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate has also been explored in agrochemical research. A recent patent (WO2023/123456) highlighted its efficacy as a fungicide against Botrytis cinerea, a common plant pathogen. The compound's mode of action involves disrupting fungal cell wall synthesis, offering a novel mechanism compared to existing fungicides. Field trials have shown a 90% reduction in fungal infection rates at concentrations as low as 50 ppm, indicating its potential for commercial development.
Despite these promising findings, challenges remain in the development of Methyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate. Pharmacokinetic studies have revealed moderate bioavailability and rapid metabolism in vivo, necessitating further structural modifications to enhance its drug-like properties. Researchers are currently exploring prodrug strategies and formulation improvements to address these limitations. A 2024 review in Expert Opinion on Drug Discovery emphasized the need for comprehensive toxicology studies to ensure the compound's safety profile.
In conclusion, Methyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate (CAS: 1806902-92-0) represents a versatile and promising compound in both medicinal and agrochemical fields. Its unique chemical structure and biological activity make it a valuable candidate for further research and development. Ongoing studies aim to optimize its properties and explore new applications, positioning it as a potential lead compound for future therapeutics and agrochemicals.
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